Cas no 51097-60-0 (4-Octenedial)

• Product Name: 4-Octenedial
• CAS No: 51097-60-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 377041
• PubChem ID: 5283333
• Update Time: 2025-04-19

4-Octenedial Chemical and Physical Properties

Names and Identifiers

• 4-Octenedial
• Oct-4-ene-1,8-dial
• (4E)-oct-4-enedial
• EINECS 256-965-5
• LMFA06000038
• 51097-60-0
• CHEBI:195729
• (E)-oct-4-enedial
• SCHEMBL7574060

• Inchi： 1S/C8H12O2/c9-7-5-3-1-2-4-6-8-10/h1-2,7-8H,3-6H2/b2-1+
• InChI Key： IPKANKUZIOETCW-OWOJBTEDSA-N
• SMILES： O=CCC/C=C/CCC=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 0.3

Experimental Properties

• Density: 0.941
• Boiling Point: 231.3°Cat760mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.444
• PSA: 34.14